Cas no 64334-95-8 (4(1H)-Quinolinone, 2-methyl-7-nitro-)

4(1H)-Quinolinone, 2-methyl-7-nitro- structure
64334-95-8 structure
Product Name:4(1H)-Quinolinone, 2-methyl-7-nitro-
CAS No:64334-95-8
MF:C10H8N2O3
MW:204.18212223053
CID:389856
PubChem ID:10703350
Update Time:2025-04-19

4(1H)-Quinolinone, 2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone, 2-methyl-7-nitro-
    • 2-methyl-7-nitro-1H-quinolin-4-one
    • 2-Methyl-7-nitroquinolin-4-ol
    • 56983-08-5
    • DTXSID90443720
    • 2-Methyl-7-nitroquinolin-4(1H)-one
    • 64334-95-8
    • Inchi: 1S/C10H8N2O3/c1-6-4-10(13)8-3-2-7(12(14)15)5-9(8)11-6/h2-5H,1H3,(H,11,13)
    • InChI Key: RISSXSDSYFLKOV-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NC2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.9Ų
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